Cas no 154093-57-9 ((4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE)

• Product Name: (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
• CAS No: 154093-57-9
• MF: C₁₉H₁₄F₄O₃S₂
• MW: 430.436276912689
• CID: 106448
• PubChem ID: 24874597
• Update Time: 2025-10-28

(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties

Names and Identifiers

• (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
• (4-fluorophenyl)-diphenylsulfanium,trifluoromethanesulfonate
• DIPHENYL(4-FLUOROPHENYL)SULPHONIUM TRIFLATE
• 4-Fluorophenyl diphenylsulfonium trifluoromethanesulfonate
• (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLA
• DIPHENYL(4-FLUOROPHENYL)SULFONIUM TRIFLATE
• Diphenyl(4-fluorophenyl)sulphonium trifluoromethanesulphonate
• 154093-57-9
• (4-fluorophenyl)-diphenylsulfanium;trifluoromethanesulfonate
• SGYQZOQILXLBIB-UHFFFAOYSA-N
• MFCD02683571
• SGYQZOQILXLBIB-UHFFFAOYSA-M
• DTXSID60584134
• 4-fluorophenyldiphenylsulfonium trifluoromethanesulfonate
• (4-Fluorophenyl)(diphenyl)sulfanium trifluoromethanesulfonate
• SCHEMBL51183
• (4-fluorophenyl)diphenylsulfonium trifluoromethanesulfonate
• (4-fluorophenyl)diphenylsulfoniumtrifluoromethanesulfonate
• G78549

• MDL： MFCD02683571
• Inchi： 1S/C18H14FS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1
• InChI Key： SGYQZOQILXLBIB-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)F.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 430.03200
• Monoisotopic Mass: 430.03204930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 117-120 °C (lit.)
• PSA: 90.88000
• LogP: 6.05330
• Solubility: Not determined

(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Additional information on (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE

Comprehensive Overview of (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No. 154093-57-9)

(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No. 154093-57-9) is a highly specialized sulfonium salt derivative, widely recognized for its role in advanced photochemical applications and organic synthesis. This compound belongs to the class of photoacid generators (PAGs), which are critical in industries such as semiconductor manufacturing, UV curing, and high-resolution imaging. Its unique molecular structure, featuring a fluorophenyl group and triflate anion, contributes to its exceptional reactivity and stability under controlled conditions.

In recent years, the demand for (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE has surged due to its compatibility with next-generation lithography techniques, such as extreme ultraviolet (EUV) lithography. Researchers and engineers frequently search for "high-performance PAGs for EUV" or "sulfonium salts in photoresists", highlighting its relevance in cutting-edge technology. The compound's ability to generate strong acids upon exposure to light makes it indispensable for nanoscale patterning, a key process in microchip fabrication.

Another area of interest is the compound's application in polymer chemistry. Users often inquire about "thermal stability of sulfonium salts" or "triflate-based catalysts", reflecting its utility in controlled polymerization reactions. The triflate anion in 154093-57-9 enhances solubility in polar solvents, enabling precise control over reaction kinetics. This property is particularly valuable for synthesizing high-purity polymers used in medical devices and electronic coatings.

From an environmental perspective, (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE aligns with the growing trend toward green chemistry. Searches like "low-toxicity photoacid generators" or "sustainable photoresist materials" underscore the industry's shift to eco-friendly alternatives. While traditional PAGs may contain hazardous components, this compound offers a balance between performance and reduced environmental impact, meeting stringent REACH and RoHS compliance standards.

In academic research, CAS No. 154093-57-9 is frequently cited in studies exploring cationic polymerization mechanisms or light-triggered catalysis. Its fluorinated aromatic ring provides electron-withdrawing effects, which are crucial for modulating reaction selectivity. Laboratories often prioritize compounds with high purity grades, as evidenced by search queries like "ultrapure sulfonium salts for research" or "analytical standards for PAGs".

For quality assurance, analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the integrity of (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE. Manufacturers emphasize batch-to-batch consistency, addressing common concerns like "impurity profiling in sulfonium salts". Proper storage conditions—typically cool, dry environments away from light—are essential to maintain its shelf stability, a topic often discussed in material safety data sheets (MSDS).

Looking ahead, innovations in digital printing and flexible electronics are expected to drive further adoption of this compound. Emerging search trends like "PAGs for 3D printing resins" or "sulfonium salts in wearable tech" signal its potential beyond traditional applications. As industries continue to prioritize miniaturization and energy efficiency, 154093-57-9 remains a cornerstone material for enabling these advancements.